2-Methyl-3-ethoxycarbonyl-5,6-dihydro-1,4-oxathiine

• Molecular Formula: C8H12O3S
• Molecular Weight: 188.25 g/mol
• IUPAC Name: ethyl 6-methyl-2,3-dihydro-1,4-oxathiine-5-carboxylate
• InChI: InChI=1S/C8H12O3S/c1-3-10-8(9)7-6(2)11-4-5-12-7/h3-5H2,1-2H3
• InChI Key: KKYMKMYKHKCCOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OCCS1)C

Description

2-Methyl-3-ethoxycarbonyl-5,6-dihydro-1,4-oxathiine is a useful research compound. Its molecular formula is C8H12O3S and its molecular weight is 188.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 5,6-dihydro-2-methyl-1,4-oxathiin-3-carboxylate was prepared by the method of U.S. Pat. No. 3,249,499 (col. 5, lines 36-55), with the following modifications: toluene was used as the solvent instead of benzene, sodium bicarbonate was used as the base instead of potassium hydroxide, and the azeotropic removal of water was carried out under reduced pressure at about 65° C. 5,6-Dihydro-2-methyl-1,4-oxathiin-3-carboxylic acid was prepared by hydrolysis of the ester as described in the same patent (col. 5, lines 56-68, where the acid is named 2,3-dihydro-5-carboxy-6-methyl-1,4-oxathiin).